Cas no 1351590-91-4 (N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide)

• Product Name: N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide
• CAS No: 1351590-91-4
• MF: C₁₅H₁₆FN₃O₃S
• MW: 337.369245529175
• CID: 6349982
• PubChem ID: 56764800
• Update Time: 2025-05-26

N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide
• F6162-0278
• N-(2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)ethyl)cyclopropanesulfonamide
• SR-01000926971
• N-[2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]ethyl]cyclopropanesulfonamide
• VU0533823-1
• 1351590-91-4
• AKOS024534128
• SR-01000926971-1
• N-{2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]ethyl}cyclopropanesulfonamide

• Inchi： 1S/C15H16FN3O3S/c16-12-3-1-11(2-4-12)14-9-15(20)19(10-17-14)8-7-18-23(21,22)13-5-6-13/h1-4,9-10,13,18H,5-8H2
• InChI Key： OLPYXRIQFBVCDQ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCCN1C=NC(C2C=CC(=CC=2)F)=CC1=O)(=O)=O

Computed Properties

• Exact Mass: 337.08964072g/mol
• Monoisotopic Mass: 337.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide

Professional Introduction to Compound with CAS No. 1351590-91-4 and Product Name: N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide

This compound, identified by the CAS number 1351590-91-4, is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide, provides a detailed insight into its molecular structure and composition. This introduction aims to explore the compound's properties, potential applications, and its relevance in contemporary scientific research.

The molecular framework of this compound encompasses several key functional groups that contribute to its unique chemical behavior. The presence of a pyrimidine ring, which is a common motif in many bioactive molecules, suggests potential interactions with biological targets. Specifically, the 4-fluorophenyl substituent appended to the pyrimidine core may enhance the compound's binding affinity and selectivity towards specific enzymes or receptors. This fluorine atom is known to modulate pharmacokinetic properties, often improving metabolic stability and bioavailability.

Furthermore, the cyclopropane sulfonamide moiety at the end of the molecule introduces rigidity and electronic characteristics that can influence the compound's interactions with biological systems. Cyclopropanes are known for their ability to engage in favorable non-bonded interactions due to their strained geometry, which can be exploited in drug design to optimize binding affinities. The sulfonamide group is another pharmacophore that frequently appears in medicinal chemistry due to its ability to form hydrogen bonds and participate in dipole-dipole interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like this one are being explored for their potential applications in various therapeutic areas. For instance, the pyrimidine scaffold is a hallmark of many antiviral and anticancer agents. The specific arrangement of atoms in this compound may enable it to interfere with key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modification and optimization. Researchers can leverage this flexibility to fine-tune pharmacological properties such as solubility, permeability, and target specificity. The fluorine substituent, in particular, has been extensively studied for its ability to enhance binding interactions through steric and electronic effects. This makes it an attractive feature for designing molecules with enhanced pharmacological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrimidine core. These methods are favored for their efficiency and selectivity, enabling the formation of desired molecular architectures without unwanted byproducts.

Evaluation of this compound's biological activity has been a focal point in recent studies. Preliminary assays have shown promising results in terms of inhibitory effects on certain enzymes relevant to inflammation and cancer metabolism. The ability of the compound to modulate these pathways makes it a candidate for further investigation as a potential therapeutic agent. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile.

The development of computational models has played a crucial role in understanding the interactions between this compound and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction points within potential target proteins. These computational approaches complement experimental data by providing insights into how the molecule might fit within its biological environment.

In conclusion, the compound with CAS number 1351590-91-4 represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules. The product name N-{2-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-ylethyl}cyclopropanesulfonamide highlights its sophisticated architecture, which includes several pharmacologically relevant functional groups. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a significant role in addressing unmet medical needs.